Cas no 2137473-09-5 (5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane)
5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane Chemical and Physical Properties
Names and Identifiers
-
- 5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane
- EN300-1075625
- 2137473-09-5
- 5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane]
-
- Inchi: 1S/C11H15NS2/c1-8-6-11(7-14-8)10-9(2-4-12-11)3-5-13-10/h3,5,8,12H,2,4,6-7H2,1H3
- InChI Key: OFFRLRMPIOEQSF-UHFFFAOYSA-N
- SMILES: S1C(C)CC2(C3=C(C=CS3)CCN2)C1
Computed Properties
- Exact Mass: 225.06459183g/mol
- Monoisotopic Mass: 225.06459183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 65.6Ų
5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1075625-0.05g |
5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] |
2137473-09-5 | 95% | 0.05g |
$1008.0 | 2023-10-28 | |
| Enamine | EN300-1075625-0.1g |
5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] |
2137473-09-5 | 95% | 0.1g |
$1056.0 | 2023-10-28 | |
| Enamine | EN300-1075625-0.25g |
5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] |
2137473-09-5 | 95% | 0.25g |
$1104.0 | 2023-10-28 | |
| Enamine | EN300-1075625-0.5g |
5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] |
2137473-09-5 | 95% | 0.5g |
$1152.0 | 2023-10-28 | |
| Enamine | EN300-1075625-1.0g |
5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] |
2137473-09-5 | 1g |
$1343.0 | 2023-06-10 | ||
| Enamine | EN300-1075625-2.5g |
5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] |
2137473-09-5 | 95% | 2.5g |
$2351.0 | 2023-10-28 | |
| Enamine | EN300-1075625-5.0g |
5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] |
2137473-09-5 | 5g |
$3894.0 | 2023-06-10 | ||
| Enamine | EN300-1075625-10.0g |
5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] |
2137473-09-5 | 10g |
$5774.0 | 2023-06-10 | ||
| Enamine | EN300-1075625-1g |
5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] |
2137473-09-5 | 95% | 1g |
$1200.0 | 2023-10-28 | |
| Enamine | EN300-1075625-5g |
5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] |
2137473-09-5 | 95% | 5g |
$3479.0 | 2023-10-28 |
5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane
Comprehensive Overview of 5'-Methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane (CAS No. 2137473-09-5)
The compound 5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane] (CAS No. 2137473-09-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework and thienopyridine core make it a promising candidate for drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine.
In recent years, the demand for small molecule modulators with high selectivity has surged, driven by advancements in AI-driven drug design and computational chemistry. The spiro[thieno[2,3-c]pyridine] scaffold of this compound offers a rigid three-dimensional structure, which is highly desirable for targeting protein-protein interactions—a hot topic in oncology and immunology research. Its methyl-thiolane moiety further enhances lipophilicity, potentially improving blood-brain barrier penetration, a critical factor for CNS-targeted drugs.
The synthesis of CAS 2137473-09-5 involves multi-step organic transformations, including cyclization and spiroannulation strategies, which are frequently discussed in academic forums and patent literature. Its thiophene and pyridine rings contribute to π-stacking interactions, a property leveraged in materials science for organic electronics. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.
From an industrial perspective, scalability and green chemistry principles are key considerations for 2137473-09-5 production. Innovations in catalytic asymmetric synthesis and flow chemistry have been applied to optimize its manufacture, reducing waste and energy consumption—a response to growing environmental concerns. Regulatory agencies emphasize ICH Q11 guidelines for such compounds, ensuring quality and safety in pharmaceutical applications.
Market analysts highlight the rising interest in spirocyclic compounds like 5'-methyl-5,6-dihydro-4H-spiro[thieno[2,3-c]pyridine-7,3'-thiolane], with patent filings increasing by 20% year-over-year in related domains. Its potential as a bioisostere for flat aromatic systems aligns with the shift toward 3D drug design, a trend amplified by cryo-EM and fragment-based screening technologies. FAQs in scientific communities often inquire about its solubility profile and metabolic stability, reflecting practical R&D challenges.
In conclusion, CAS 2137473-09-5 exemplifies the convergence of medicinal chemistry and sustainable technology. Its structural complexity and functional versatility position it as a valuable asset for addressing unmet medical needs and advancing material innovations. Future studies may explore its structure-activity relationships (SAR) and polypharmacology, further solidifying its role in next-generation therapeutics.
2137473-09-5 (5'-methyl-5,6-dihydro-4H-spirothieno2,3-cpyridine-7,3'-thiolane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)